Cas no 941934-04-9 (3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941934-04-9
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5500395
• Update Time: 2025-08-04

3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C22H26N2O4/c1-4-27-19-11-9-16(13-20(19)28-5-2)22(26)23-17-10-8-15(3)18(14-17)24-12-6-7-21(24)25/h8-11,13-14H,4-7,12H2,1-3H3,(H,23,26)
• InChI Key： KEVNNJSZFJAPHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCC2=O)=C1)(=O)C1=CC=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Recent Advances in the Study of 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941934-04-9)

In recent years, the compound 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941934-04-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

Recent research has highlighted the role of 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit key enzymes involved in inflammatory responses, suggesting its potential as a novel anti-inflammatory agent. The study utilized advanced computational modeling and in vitro assays to validate the compound's binding affinity and specificity.

Another significant development is the exploration of this compound's application in oncology. Preliminary findings from a collaborative research effort between academic and industrial laboratories indicate that 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. These results, though still in the early stages, underscore the need for further investigation into its therapeutic potential.

In addition to its biological activities, recent synthetic chemistry efforts have focused on improving the yield and scalability of 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide production. A 2024 patent application describes a novel catalytic process that enhances the efficiency of its synthesis, addressing previous challenges related to cost and environmental impact. This advancement is expected to facilitate larger-scale production for clinical trials.

Despite these promising developments, several challenges remain. The compound's solubility and bioavailability profiles require further optimization to enhance its therapeutic efficacy. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. Additionally, comprehensive toxicology studies are needed to ensure its safety profile before progressing to human trials.

In conclusion, 3,4-diethoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941934-04-9) represents a compelling candidate for further development in multiple therapeutic areas. Its unique chemical structure and demonstrated biological activities position it as a molecule of interest for both academic and industrial researchers. Continued interdisciplinary collaboration will be essential to fully realize its potential and translate these findings into clinical applications.